Cas no 885952-21-6 (4-Benzyloxy-5-bromo-2-(1-pyrrolidinyl)pyrimidine)

4-Benzyloxy-5-bromo-2-(1-pyrrolidinyl)pyrimidine is a brominated pyrimidine derivative featuring a benzyloxy substituent at the 4-position and a pyrrolidinyl group at the 2-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of the bromo and benzyloxy groups enhances its reactivity, enabling further functionalization through cross-coupling or nucleophilic substitution reactions. The pyrrolidinyl moiety contributes to its structural diversity, making it valuable for the development of kinase inhibitors or other therapeutic agents. Its well-defined structure and synthetic utility make it a useful building block for drug discovery applications.
4-Benzyloxy-5-bromo-2-(1-pyrrolidinyl)pyrimidine structure
885952-21-6 structure
Product Name:4-Benzyloxy-5-bromo-2-(1-pyrrolidinyl)pyrimidine
CAS No:885952-21-6
MF:C15H16BrN3O
MW:334.211042404175
CID:93144
PubChem ID:42553047
Update Time:2025-10-17

4-Benzyloxy-5-bromo-2-(1-pyrrolidinyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Benzyloxy-5-bromo-2-(1-pyrrolidinyl)pyrimidine
    • 4-(benzyloxy)-5-bromo-2-(pyrrolidin-1-yl)pyrimidine
    • 5-bromo-4-phenylmethoxy-2-pyrrolidin-1-ylpyrimidine
    • DTXSID30654772
    • 885952-21-6
    • AKOS025394893
    • FT-0715077
    • DB-078013
    • 4-BENZYLOXY-5-BROMO-2-(PYRROLIDIN-1-YL)PYRIMIDINE
    • MDL: MFCD06798238
    • Inchi: 1S/C15H16BrN3O/c16-13-10-17-15(19-8-4-5-9-19)18-14(13)20-11-12-6-2-1-3-7-12/h1-3,6-7,10H,4-5,8-9,11H2
    • InChI Key: ZPBDALDYEJGXNL-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(=NC=1OCC1C=CC=CC=1)N1CCCC1

Computed Properties

  • Exact Mass: 333.04800
  • Monoisotopic Mass: 333.04767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6
  • Topological Polar Surface Area: 38.2Ų

Experimental Properties

  • Color/Form: White crystal powder
  • Density: 1.444
  • Melting Point: 105-108℃
  • Boiling Point: 478.3°C at 760 mmHg
  • Flash Point: 243.1°C
  • Refractive Index: 1.622
  • PSA: 38.25000
  • LogP: 3.48330
  • Solubility: Not determined

4-Benzyloxy-5-bromo-2-(1-pyrrolidinyl)pyrimidine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Benzyloxy-5-bromo-2-(1-pyrrolidinyl)pyrimidine Pricemore >>

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